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Compound of Interest

Compound Name: Lathodoratin

Cat. No.: B1674539

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for Lathodoratin, a bioactive chemical compound. While Lathodoratin is
shipped as a non-hazardous chemical, adherence to proper disposal protocols is essential.

Chemical and Physical Properties

A summary of the key quantitative data for Lathodoratin is presented below for easy

reference.
Property Value
CAS Number 76693-50-0
Molecular Formula C11H1004
Molecular Weight 206.19 g/mol
Appearance Solid powder
Solubility Soluble in DMSO
Storage Short term (days to weeks) at 0-4°C, Long term

(months to years) at -20°C
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Disposal Procedures

As a non-hazardous solid compound, the disposal of Lathodoratin should follow standard
laboratory procedures for chemical waste. Given its solubility in DMSO, special consideration
should be given to solutions containing this solvent.

Experimental Protocols for Disposal

Disposal of Solid Lathodoratin:

o Waste Collection: Unused or waste solid Lathodoratin should be collected in a designated,
clearly labeled waste container for non-hazardous solid chemical waste.

o Container Labeling: The waste container must be labeled with the chemical nhame
("Lathodoratin") and the appropriate hazard classification (non-hazardous).

o Storage: Store the sealed waste container in a designated waste accumulation area away
from incompatible materials.

» Final Disposal: Dispose of the container through your institution's chemical waste
management program.

Disposal of Lathodoratin in DMSO Solution:

Solutions of Lathodoratin in DMSO must be handled with care, as DMSO can facilitate the
absorption of other chemicals through the skin.

o Waste Collection: Collect Lathodoratin-DMSO solutions in a designated, leak-proof, and
clearly labeled container for hazardous liquid waste. While Lathodoratin itself is non-
hazardous, the DMSO solvent requires specific handling.

o Container Labeling: The waste container must be labeled with the names of all constituents
("Lathodoratin,” "Dimethyl Sulfoxide (DMSO)") and their approximate concentrations. It
should be marked as hazardous waste due to the properties of DMSO.

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area, segregated from incompatible materials, particularly strong oxidizing agents.
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« Final Disposal: Arrange for the disposal of the hazardous liquid waste through your
institution's certified chemical waste disposal service.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Lathodoratin in both solid and dissolved forms.
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 To cite this document: BenchChem. [Proper Disposal of Lathodoratin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674539#lathodoratin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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